Cas no 1936640-74-2 (3-(2-bromo-6-fluorophenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(2-bromo-6-fluorophenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 1936640-74-2
• MF: C₁₁H₁₃BrFN
• MW: 258.130025625229
• CID: 5834148
• PubChem ID: 131211206
• Update Time: 2025-06-09

3-(2-bromo-6-fluorophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-6-fluorophenyl)-2,2-dimethylcyclopropan-1-amine
• 1936640-74-2
• EN300-1915413

• Inchi： 1S/C11H13BrFN/c1-11(2)9(10(11)14)8-6(12)4-3-5-7(8)13/h3-5,9-10H,14H2,1-2H3
• InChI Key： URGTWRHJOYUJCF-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1C(C1(C)C)N)F

Computed Properties

• Exact Mass: 257.02154g/mol
• Monoisotopic Mass: 257.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-bromo-6-fluorophenyl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 3-(2-bromo-6-fluorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1936640-74-2)

The compound 3-(2-bromo-6-fluorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1936640-74-2) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including a cyclopropane ring and a bromo-fluorophenyl moiety, make it a valuable intermediate for the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and agrochemical development.

One of the key reasons for the growing interest in 3-(2-bromo-6-fluorophenyl)-2,2-dimethylcyclopropan-1-amine is its role in the development of novel pharmaceuticals. The presence of both bromine and fluorine atoms in its structure enhances its reactivity, making it a versatile building block for small-molecule drugs. Recent studies have explored its utility in targeting specific enzymes and receptors, particularly in the context of central nervous system (CNS) disorders. This aligns with the current trend in the pharmaceutical industry, where there is a high demand for compounds that can cross the blood-brain barrier effectively.

In addition to its pharmaceutical applications, 3-(2-bromo-6-fluorophenyl)-2,2-dimethylcyclopropan-1-amine has also shown promise in the field of agrochemicals. The fluorophenyl group is known to impart stability and bioactivity, which are critical traits for pesticides and herbicides. With the global push toward sustainable agriculture, researchers are actively investigating how this compound can contribute to the development of eco-friendly crop protection solutions. This is particularly relevant given the increasing regulatory scrutiny on traditional agrochemicals.

The synthesis of 3-(2-bromo-6-fluorophenyl)-2,2-dimethylcyclopropan-1-amine involves multi-step organic reactions, often starting from readily available precursors like 2-bromo-6-fluorobenzaldehyde. Advanced techniques such as palladium-catalyzed cross-coupling and cyclopropanation are commonly employed to achieve high yields and purity. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's importance in synthetic chemistry.

From a commercial perspective, the demand for 3-(2-bromo-6-fluorophenyl)-2,2-dimethylcyclopropan-1-amine is expected to rise, driven by its applications in high-value industries. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and pharmaceutical companies. Its CAS No. 1936640-74-2 serves as a unique identifier, ensuring accurate procurement and regulatory compliance.

In conclusion, 3-(2-bromo-6-fluorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1936640-74-2) is a compound of significant scientific and industrial relevance. Its structural complexity and functional versatility make it a focal point for ongoing research, particularly in drug discovery and agrochemical innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.